Cas no 817209-45-3 (7-Nitrocinnoline)

7-Nitrocinnoline is a heterocyclic organic compound featuring a cinnoline core substituted with a nitro group at the 7-position. This structure imparts unique electronic and reactivity properties, making it valuable in synthetic chemistry and pharmaceutical research. The nitro group enhances electrophilic character, facilitating further functionalization through reduction or nucleophilic substitution. Its aromatic system allows for applications in materials science, particularly in the development of fluorescent dyes or coordination complexes. 7-Nitrocinnoline is also studied for its potential as a precursor in medicinal chemistry, where cinnoline derivatives exhibit bioactive properties. High purity and well-defined reactivity make it a reliable intermediate for specialized organic synthesis.
7-Nitrocinnoline structure
7-Nitrocinnoline structure
Product Name:7-Nitrocinnoline
CAS No:817209-45-3
MF:C8H5N3O2
MW:175.144201040268
CID:1038802
PubChem ID:70701079
Update Time:2025-06-06

7-Nitrocinnoline Chemical and Physical Properties

Names and Identifiers

    • 7-Nitrocinnoline
    • AKOS016002467
    • A916181
    • DTXSID90743858
    • 817209-45-3
    • Inchi： 1S/C8H5N3O2/c12-11(13)7-2-1-6-3-4-9-10-8(6)5-7/h1-5H
    • InChI Key： YNFZIVNDVDRSDP-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC2C=CN=NC=2C=1)=O

Computed Properties

  • Exact Mass: 175.038176411g/mol
  • Monoisotopic Mass: 175.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 71.6Ų

7-Nitrocinnoline Security Information

  • Storage Condition：Sealed in dry,2-8°C

7-Nitrocinnoline Pricemore >>

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7-Nitrocinnoline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:817209-45-3)7-Nitrocinnoline
Order Number:A916181
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:58
Price ($):1049.0
Email:sales@amadischem.com

7-Nitrocinnoline Related Literature

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:817209-45-3)7-Nitrocinnoline
A916181
Purity:99%
Quantity:1g
Price ($):1049.0
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